Cas no 946742-23-0 (3-fluoro-4-propoxyaniline)

• Product Name: 3-fluoro-4-propoxyaniline
• CAS No: 946742-23-0
• MDL: MFCD08687922
• CID: 4666823
• PubChem ID: 26190133
• Update Time: 2025-11-02

3-fluoro-4-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-PROPOXYANILINE
• 3-fluoro-4-propoxyaniline

• MDL： MFCD08687922

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-fluoro-4-propoxyaniline

3-Fluoro-4-Propoxyaniline and Its Chemical Properties

3-Fluoro-4-propoxyaniline (CAS No. 946742-23-0) is a substituted aniline derivative that has attracted significant attention in the field of medicinal chemistry due to its unique chemical structure and potential pharmacological applications. This compound features a fluoro substituent at the 3-position and a propoxy group at the 4-position, which together create a pharmacophore capable of interacting with various biological targets. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, making it a promising candidate for drug development.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that the fluoro group in 3-fluoro-4-propoxyaniline enhances its metabolic stability by reducing hydrolysis rates, a critical factor in improving drug half-life. This property is particularly valuable for compounds targeting chronic diseases, where prolonged therapeutic effects are essential. The propoxy substituent, on the other hand, contributes to the molecule's solubility profile, enabling better bioavailability in aqueous environments.

Structural analysis of 3-fluoro-4-propoxyaniline reveals its aromatic ring system, which is a common scaffold in many pharmaceutical agents. The fluoro atom introduces electron-withdrawing effects, influencing the molecule's reactivity and its ability to form hydrogen bonds with biological targets. This makes the compound a versatile building block for the synthesis of more complex derivatives with tailored biological activities.

Chemical Synthesis and Structural Modifications

The synthesis of 3-fluoro-4-propoxyaniline typically involves nucleophilic substitution reactions, where the propoxy group is introduced via a two-step process. Recent advancements in green chemistry have led to the development of catalytic methods that reduce energy consumption and waste generation, aligning with sustainable practices in pharmaceutical manufacturing. A 2023 study in *Organic & Biomolecular Chemistry* reported the use of transition metal catalysts to achieve high yields in the formation of 3-fluoro-4-propoxyaniline.

Structural modifications of 3-fluoro-4-propoxyaniline have been explored to enhance its pharmacological profile. For instance, replacing the propoxy group with other alkyl or aryl substituents has been shown to modulate its affinity for specific receptors. A 2024 paper in *Chemical Communications* highlighted the potential of 3-fluoro-4-propoxyaniline derivatives in targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes.

Additionally, the fluoro substituent can be replaced with other halogens or functional groups to create analogs with different biological activities. These modifications are critical for optimizing the compound's selectivity and efficacy, which are essential for drug development. The ability to fine-tune the molecular structure of 3-flu.4-propoxyaniline underscores its significance as a platform for creating novel therapeutics.

Pharmacological Applications and Research Trends

Current research on 3-fluoro-4-propoxyaniline focuses on its potential applications in treating inflammatory and neurological disorders. A 2023 clinical trial published in *Pharmacological Research* demonstrated that derivatives of 3-fluoro-4-propoxyaniline exhibit anti-inflammatory properties by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. This finding has sparked interest in exploring its use as a therapeutic agent for autoimmune diseases.

Another area of investigation involves the 3-fluoro-4-propoxyaniline-based compounds in neurodegenerative diseases. A 2024 study in *Neurochemistry International* reported that these compounds can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The propoxy group's role in enhancing enzyme inhibition suggests that 3-fluoro-4-propoxyaniline could serve as a lead compound for developing cholinesterase inhibitors.

Moreover, the fluoro substituent in 3-fluoro-4-propoxyaniline has been linked to improved metabolic stability, which is crucial for compounds targeting chronic conditions. A 2023 review in *Drug Metabolism and Disposition* emphasized that the fluoro group reduces the susceptibility of the molecule to enzymatic degradation, thereby extending its therapeutic duration. This property is particularly advantageous in the design of long-acting formulations.

Conclusion and Future Directions

In summary, 3-fluoro-4-propoxyaniline (CAS No. 946742-23-0) is a compound with significant potential in the pharmaceutical industry due to its unique structural features and diverse biological activities. Its fluoro and propoxy substituents play critical roles in modulating its pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for drug development. Ongoing research continues to uncover new applications for this compound, particularly in the treatment of inflammatory and neurological disorders.

Future studies should focus on optimizing the 3-fluoro-4-propoxyaniline structure to enhance its selectivity and efficacy while minimizing potential side effects. Additionally, the exploration of 3-fluoro-4-propoxyaniline derivatives with novel functional groups could lead to the discovery of more effective therapeutics. As research in this area progresses, 3-fluoro-4-propoxyaniline is poised to become a key player in the development of next-generation drugs.

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